Cas no 73332-34-0 (1,2,3,4,4A,5-HEXAHYDROPYRIDO[1',2':4,5][1,4]OXAZINO[2,3-B]QUINOXALINE)

• Product Name: 1,2,3,4,4A,5-HEXAHYDROPYRIDO[1',2':4,5][1,4]OXAZINO[2,3-B]QUINOXALINE
• CAS No: 73332-34-0
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD04125574
• CID: 5233738
• Update Time: 2025-10-19

1,2,3,4,4A,5-HEXAHYDROPYRIDO[1',2':4,5][1,4]OXAZINO[2,3-B]QUINOXALINE Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,4A,5-HEXAHYDROPYRIDO[1',2':4,5][1,4]OXAZINO[2,3-B]QUINOXALINE
• 1,2,3,4,13,13a-hexahydro-12-oxa-5,6,11-triazatetraphene

• MDL： MFCD04125574
• Inchi： 1S/C14H15N3O/c1-2-7-12-11(6-1)15-13-14(16-12)18-9-10-5-3-4-8-17(10)13/h1-2,6-7,10H,3-5,8-9H2
• InChI Key： JVXSCCVPBJZLFY-UHFFFAOYSA-N
• SMILES： C1CC2COC3C(N2CC1)=NC1C(=CC=CC=1)N=3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1,2,3,4,4A,5-HEXAHYDROPYRIDO[1',2':4,5][1,4]OXAZINO[2,3-B]QUINOXALINE

Chemical Profile of 1,2,3,4,4A,5-Hexahydropyrido[1',2':4,5][1,4]Oxazino[2,3-B]Quinoxaline (CAS No. 73332-34-0)

1,2,3,4,4A,5-Hexahydropyrido[1',2':4,5][1,4]Oxazino[2,3-B]Quinoxaline, identified by the Chemical Abstracts Service Number (CAS No. 73332-34-0), is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule incorporates multiple aromatic and nitrogen-rich rings, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1,2,3,4,4A,5-Hexahydropyrido[1',2':4,5][1,4]Oxazino[2,3-B]Quinoxaline arises from its fused ring system, which includes a pyridine ring embedded within a larger oxazinoquinoxaline scaffold. This arrangement creates a rich array of electronic and steric interactions that can modulate its biological activity. The presence of multiple nitrogen atoms in the structure also suggests potential for interactions with biological targets such as enzymes and receptors. Such features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential target interactions of this compound more accurately. Studies using molecular docking techniques have indicated that 1,2,3,4,4A,5-Hexahydropyrido[1',2':4,5][1,4]Oxazino[2,3-B]Quinoxaline may exhibit binding affinity to several key enzymes involved in cellular signaling pathways. For instance, preliminary simulations suggest that it could interact with kinases and phosphodiesterases that play critical roles in cancer metabolism and inflammation.

The synthesis of this compound represents a significant challenge due to its intricate ring system. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in organic synthesis have made it possible to streamline these processes using catalytic methods or transition-metal-mediated reactions. These advancements have not only improved the efficiency of synthesis but also enhanced the purity of the final product.

In the realm of medicinal chemistry, 1 , 2 , 3 , 4 , 4 A , 5 -Hexahydropyrido[ 1 ' , 2 ' : 4 , 5 ] [ 1 , 4 ] OXAZINO[ 2 , 3 - B ] QUINOXALINE has been investigated for its potential as an anti-cancer agent. Preliminary in vitro studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by interfering with critical cellular processes such as DNA replication and apoptosis. The exact mechanisms by which these effects are mediated are still under investigation but preliminary findings suggest involvement of pathways related to tumor suppressor genes and cell cycle regulation.

The development of novel therapeutic agents requires rigorous evaluation through preclinical studies before moving into clinical trials. In animal models, 1 , 2 , 3 , 4 , 4 A , 5 -Hexahydropyrido[ 1 ' , 2 ' : 4 , 5 ] [ 1 , 4 ] OXAZINO[ 2 , 3 - B ] QUINOXALINE has shown promise in reducing tumor volume without significant toxicity at tolerated doses. These findings have encouraged researchers to explore its potential as a single agent or in combination with existing chemotherapeutic drugs to improve treatment outcomes.

The pharmacological profile of CAS No.73332-34-0 is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for ensuring adequate absorption and distribution within the body following administration. Additionally, Hexahydropyrido[1',2':4',5'][1',4']Oxazino[2',3'-B]Quinoxaline exhibits reasonable metabolic stability suggesting that it could maintain its active form for an extended period after ingestion or injection.

One notable aspect of this compound is its structural similarity to certain natural products known for their bioactivity.* For example,* compounds derived from quinoxaline scaffolds have been isolated from microbial sources* and shown* diverse biological functions.* The structural features* shared* by Hexahydropyrido[1',2':4',5'][1',4']Oxazino[2',3'-B]Quinoxaline with these natural products may contribute* to its observed* bioactivity* by mimicking* or interacting* with similar targets.*

As research* progresses*, synthetic methodologies for CAS No.73332-34-0 continue* to evolve*, enabling* more efficient production scales.* Advances in flow chemistry,* for instance,* have allowed* researchers* to produce complex heterocycles* under milder conditions with higher yields.* Such improvements are essential for moving from laboratory-scale synthesis* toward industrial production,* which is necessary for large-scale clinical trials* and commercialization.

The development of novel drug candidates is not only limited by chemical synthesis but also by regulatory considerations.* Regulatory agencies such as the U.S. Food and Drug Administration (FDA)* require comprehensive data on safety,* efficacy,* and quality before approving new drugs.* Therefore,* ongoing preclinical studies on Hexahydropyrido[1',2':4',5'][1',4']Oxazino[2',3'-B]Quinoxaline are crucial for gathering necessary evidence* to support future clinical trials.*

In conclusion, CAS No .73332-34-0 represents a structurally complex yet promising candidate for further exploration in pharmaceutical research.* Its unique scaffold,* potential biological activities,* and recent advances in synthetic methodologies make it an exciting subject for future studies.* As research continues,* we can expect more insights into its pharmacological properties* and therapeutic potential.*